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Compound of Interest

Compound Name: Ethiofencarb-sulfone

Cat. No.: B150163

An In-depth Technical Guide to Ethiofencarb-
sulfone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethiofencarb-sulfone, a
significant metabolite of the carbamate insecticide Ethiofencarb. The document details its
chemical identity, physicochemical properties, and toxicological profile. Emphasis is placed on
its mechanism of action as an acetylcholinesterase inhibitor. Detailed experimental protocols
for its analysis in various matrices and for assessing its biological activity are provided. This
guide serves as a critical resource for professionals engaged in toxicological research,
environmental science, and drug development.

Chemical Identity and Physicochemical Properties

Ethiofencarb-sulfone is the product of the oxidation of the sulfur atom in its parent compound,
Ethiofencarb. Its chemical and physical properties are summarized below.
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Property Value Reference
CAS Number 53380-23-7 [1][2113]14]
Molecular Formula C11H1sNO4S [1112]14]
Molecular Weight 257.31 g/mol [1112]14]
Appearance Not specified in searches

Solubility Not specified in searches

Toxicology and Mechanism of Action

The primary mechanism of toxicity for Ethiofencarb and its metabolite, Ethiofencarb-sulfone,
is the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous
system responsible for the hydrolysis of the neurotransmitter acetylcholine. Inhibition of AChE
leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of
cholinergic receptors and disruption of nerve impulse transmission.

Acute Toxicity Data

The following table summarizes the available acute oral toxicity data for Ethiofencarb and its
primary metabolites.
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LDso
Compound Species Sex Route Reference
(mglkg)
Ethiofencarb-
_ Rat Male Oral 200-250
sulfoxide
Ethiofencarb-
) Rat Female Oral 133-250
sulfoxide
Ethiofencarb-
Rat Male Oral 468-750
sulfone
Ethiofencarb-
Rat Female Oral approx. 600
sulfone
Ethiofencarb-
Rat Male Oral approx. 200
phenol
Ethiofencarb-
Rat Female Oral approx. 200

phenol

Metabolic Pathway of Ethiofencarb

The metabolism of Ethiofencarb in mammals, plants, and soil follows a similar pattern, primarily
involving oxidation of the sulfur atom and hydrolysis of the carbamate group. The major
metabolites with an intact carbamate group are Ethiofencarb-sulfoxide and Ethiofencarb-
sulfone. Further metabolism involves the hydrolysis of the carbamate ester linkage to form the
corresponding phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethiofencarb-sulfone CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150163#ethiofencarb-sulfone-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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